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Compound of Interest

Compound Name: 3-Bromobenzophenone

Cat. No.: B087063 Get Quote

An In-depth Technical Guide to 3-Bromobenzophenone

CAS Number: 1016-77-9

This technical guide provides a comprehensive overview of 3-Bromobenzophenone, a key

chemical intermediate in various synthetic processes. It is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis. This document

details its physicochemical properties, safety and handling protocols, synthesis methodologies,

and significant applications.

Physicochemical Properties
3-Bromobenzophenone, also known as (3-bromophenyl)(phenyl)methanone, is an aromatic

ketone characterized by a benzophenone structure with a bromine atom substituted at the

meta-position of one phenyl ring.[1] It typically appears as a white to off-white or beige-

yellowish crystalline powder.[1] Its stability under normal temperatures and pressures makes it

a reliable reagent in various chemical transformations.[1]

Table 1: Physicochemical Data of 3-Bromobenzophenone
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Property Value Reference

CAS Number 1016-77-9 [1][2][3]

Molecular Formula C₁₃H₉BrO [1][2][3]

Molecular Weight 261.11 g/mol [2][3][4]

Appearance
White to off-white crystalline

solid/powder
[1]

Melting Point 74.5-77.5 °C [2][5]

Boiling Point ~347.5 °C (rough estimate) [2]

Solubility

Sparingly soluble in water (2.9

mg/L at 25°C); Soluble in

organic solvents like ethanol,

acetone, and dichloromethane.

[1]

EINECS Number 213-808-5 [1][4]

InChI Key
XNUMUNIJQMSNNN-

UHFFFAOYSA-N
[1][2]

Safety and Handling
3-Bromobenzophenone is classified as an irritant. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.[6]

Operations should be conducted in a well-ventilated area or a fume hood to avoid inhalation of

dust.[6]

Table 2: GHS Hazard Information
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Category Code Description Reference

Pictogram GHS07 [2]

Signal Word Warning [2][4]

Hazard Statements H315 Causes skin irritation. [2][4][7]

H319
Causes serious eye

irritation.
[2][4][7]

H335
May cause respiratory

irritation.
[2][4][7]

Precautionary

Statements
P261 Avoid breathing dust. [2][4]

P280
Wear protective

gloves/eye protection.
[2][4]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2][4][8]

Synthesis of 3-Bromobenzophenone
A prevalent method for synthesizing 3-Bromobenzophenone is through a two-stage process

commencing with m-bromobenzoic acid, which is first converted to its acid chloride derivative

and subsequently used in a Friedel-Crafts acylation reaction with benzene.[9]

Experimental Protocol: Friedel-Crafts Acylation
Method[11]
Stage 1: Synthesis of 3-Bromobenzoyl Chloride

Dissolve m-bromobenzoic acid in an excess of thionyl chloride (SOCl₂).
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Heat the mixture at 70°C for approximately 4 hours. The reaction converts the carboxylic

acid to an acyl chloride.

After the reaction is complete, remove the unreacted thionyl chloride under reduced

pressure.

Purge the system with nitrogen gas to remove any residual thionyl chloride.

Stage 2: Friedel-Crafts Acylation

Cool the crude 3-bromobenzoyl chloride in an ice bath to 0°C.

Add chloroform as a solvent, followed by benzene.

Gradually add anhydrous aluminum chloride (AlCl₃), the Lewis acid catalyst, while

maintaining a low temperature.

Allow the reaction mixture to warm to room temperature and stir for 6 hours.

To quench the reaction, slowly pour the mixture into a beaker containing ice water and

hydrochloric acid.

Separate the organic layer. Wash the residue with water and dry it over anhydrous sodium

sulfate.

Recover the solvent under reduced pressure.

Recrystallize the resulting solid from toluene to yield pure 3-bromobenzophenone.
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Stage 1: Acyl Chloride Formation

Stage 2: Friedel-Crafts Acylation

Purification

m-Bromobenzoic Acid

3-Bromobenzoyl Chloride

 70°C, 4h

Thionyl Chloride (SOCl₂)

3-Bromobenzophenone

 0-20°C, 6h

Benzene Aluminum Chloride (AlCl₃)

 Catalyst

Quench (HCl/Ice)

Extraction & Drying

Recrystallization

Click to download full resolution via product page

Synthesis workflow for 3-Bromobenzophenone.
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Applications in Research and Development
3-Bromobenzophenone is a versatile building block in organic synthesis, primarily utilized as

an intermediate for creating more complex molecules.[1] Its utility stems from the presence of

two key reactive sites: the ketone functional group and the carbon-bromine bond.

Pharmaceutical Synthesis: The benzophenone scaffold is present in numerous biologically

active compounds and marketed drugs.[10] 3-Bromobenzophenone serves as a precursor

for synthesizing derivatives with potential therapeutic applications, including anticancer, anti-

inflammatory, and antimicrobial agents.[10]

Cross-Coupling Reactions: The bromine atom on the aromatic ring is amenable to various

palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig

amination). These reactions allow for the formation of new carbon-carbon or carbon-

heteroatom bonds, enabling the construction of complex molecular architectures from a

simple starting material.[10]

Agrochemicals and Dyes: It is also used in the synthesis of agrochemicals and as an

intermediate for dyes and pigments.[1]

Synthetic Transformations Resulting Scaffolds

3-Bromobenzophenone

Suzuki Coupling
(+ Boronic Acid)

Buchwald-Hartwig
Amination (+ Amine)

Heck Reaction
(+ Alkene)

Ketone Reduction
(e.g., with NaBH₄)

Biaryl Ketones

Aminated Benzophenones

Alkenylated Benzophenones

(3-Bromophenyl)(phenyl)methanol
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Role of 3-Bromobenzophenone as a versatile synthetic intermediate.

Spectral Information
Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-
Bromobenzophenone.

Nuclear Magnetic Resonance (NMR): ¹H-NMR and ¹³C-NMR spectra are used to confirm the

arrangement of protons and carbon atoms. The aromatic region of the ¹H-NMR spectrum

shows complex multiplets corresponding to the nine protons on the two phenyl rings.[11]

Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band

corresponding to the carbonyl (C=O) stretching of the ketone, typically around 1650-1730

cm⁻¹. Additional peaks confirm the presence of aromatic C-H and C=C bonds.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound.[4] The presence of bromine is indicated by a characteristic isotopic pattern (¹⁹Br

and ⁸¹Br) for the molecular ion peak and bromine-containing fragment ions.

Conclusion
3-Bromobenzophenone (CAS No. 1016-77-9) is a fundamentally important chemical

intermediate with significant applications in pharmaceutical, agrochemical, and material science

research. Its well-defined physicochemical properties, established synthesis protocols, and

versatile reactivity make it an invaluable tool for synthetic chemists aiming to construct complex

molecular structures. Proper adherence to safety guidelines is crucial when handling this irritant

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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